Cas no 1396710-41-0 (N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-3-carboxamide)

• Product Name: N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-3-carboxamide
• CAS No: 1396710-41-0
• MF: C₁₄H₁₅NO₂S₂
• MW: 293.404401063919
• CID: 6546258
• Update Time: 2025-10-18

N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-3-carboxamide
• N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)thiophene-3-carboxamide

• Inchi： 1S/C14H15NO2S2/c16-13(10-5-7-18-8-10)15-9-14(17,11-3-4-11)12-2-1-6-19-12/h1-2,5-8,11,17H,3-4,9H2,(H,15,16)
• InChI Key： DGLKULXOIHYXTE-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCC(C1CC1)(O)C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-3-carboxamide

N-2-Cyclopropyl-2-Hydroxy-2-(Thiophen-2-Yl)Ethylthiophene-3-Carboxamide: A Comprehensive Overview

N-2-Cyclopropyl compounds have garnered significant attention in the field of organic chemistry due to their unique electronic properties and structural versatility. The compound N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylthiophene-3-carboxamide, with CAS No. 1396710-41-0, is a prime example of such compounds, showcasing a complex interplay of functional groups and aromatic systems. This molecule, characterized by its thiophene ring and cyclopropyl substituent, has been the subject of extensive research in recent years, particularly in the realms of drug discovery and materials science.

The structure of this compound is intriguing, featuring a thiophene moiety at the core, which is known for its stability and aromaticity. The thiophen ring is further substituted with a hydroxyl group and a cyclopropyl group, both of which contribute to the molecule's unique reactivity and biological activity. Recent studies have highlighted the potential of such compounds in modulating enzyme activity, particularly in kinase inhibitors, making them promising candidates for therapeutic applications.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have employed various strategies to construct this molecule, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution techniques. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The use of green chemistry principles in these syntheses has further enhanced the sustainability of the process, aligning with current trends in chemical research.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a ligand in metal complexes has opened avenues for its use in catalysis and sensing technologies. Additionally, its role as a precursor for more complex molecules has been explored extensively. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy, facilitating its integration into diverse chemical systems.

The biological activity of N-2-cyclopropyl-substituted thiophenes has been a focal point of recent investigations. Studies have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties, making them valuable leads for drug development. Furthermore, their ability to interact with cellular receptors suggests their potential role in treating neurodegenerative diseases and cancer.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research indicates that under certain conditions, such as UV light exposure or microbial action, this compound undergoes efficient biodegradation, minimizing its persistence in the environment. This finding underscores its suitability for applications where environmental safety is a priority.

In conclusion, N-2-cyclopropyl-substituted thiophenes like CAS No. 1396710-41-0 represent a fascinating class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, coupled with advancements in synthesis and computational techniques, continue to drive innovation in both academic and industrial settings. As research progresses, it is anticipated that these compounds will play an increasingly significant role in addressing some of the most pressing challenges in modern science.